Azabenzene Azabenzene Pyridine, also known as py or azabenzene, belongs to the class of organic compounds known as pyridines and derivatives. Pyridines and derivatives are compounds containing a pyridine ring, which is a six-member aromatic heterocycle which consists of one nitrogen atom and five carbon atoms. Pyridine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). Pyridine has been found throughout most human tissues, and has also been primarily detected in feces. Pyridine is also a parent compound for other transformation products, including but not limited to, 2-pyridylethylamine, 2, 6-dimethylpyridine, and 3-pyridinecarbonitrile. Pyridine is an amine, fishy, and putrid tasting compound that can be found in a number of food items such as tea, pepper (c. annuum), potato, and peppermint. This makes pyridine a potential biomarker for the consumption of these food products.
Pyridine appears as a clear colorless to light yellow liquid with a penetrating nauseating odor. Density 0.978 g / cm3. Flash point 68°F. Vapors are heavier than air. Toxic by ingestion and inhalation. Combustion produces toxic oxides of nitrogen.
Pyridine is a colorless liquid with an unpleasant smell. It can be made from crude coal tar or from other chemicals. Pyridine is used to dissolve other substances. It is also used to make many different products such as medicines, vitamins, food flavorings, paints, dyes, rubber products, adhesives, insecticides, and herbicides. Pyridine can also be formed from the breakdown of many natural materials in the environment.
Brand Name: Vulcanchem
CAS No.: 110-86-1
VCID: VC0092270
InChI: InChI=1S/C5H5N/c1-2-4-6-5-3-1/h1-5H
SMILES: C1=CC=NC=C1
Molecular Formula: C5H5N
Molecular Weight: 79.1 g/mol

Azabenzene

CAS No.: 110-86-1

Main Products

VCID: VC0092270

Molecular Formula: C5H5N

Molecular Weight: 79.1 g/mol

Azabenzene - 110-86-1

CAS No. 110-86-1
Product Name Azabenzene
Molecular Formula C5H5N
Molecular Weight 79.1 g/mol
IUPAC Name pyridine
Standard InChI InChI=1S/C5H5N/c1-2-4-6-5-3-1/h1-5H
Standard InChIKey JUJWROOIHBZHMG-UHFFFAOYSA-N
SMILES C1=CC=NC=C1
Canonical SMILES C1=CC=NC=C1
Boiling Point 239 °F at 760 mm Hg (NTP, 1992)
115.2 °C
115.2-115.3 °C
115 °C
240°F
Colorform Colorless to yellow liquid.
Density 0.983 at 68 °F (USCG, 1999)
d254 0.98
0.98272 @ 20 °C/4 °C
Relative density (water = 1): 0.98
0.983 at 68°F
0.98
Flash Point 68 °F (NTP, 1992)
68 °F (CLOSED CUP)
20 °C (closed cup)
20 °C c.c.
68°F
Melting Point -44 °F (NTP, 1992)
-41.6 °C
Fp -42 °
-42°C
-42 °C
-44°F
Physical Description Pyridine appears as a clear colorless to light yellow liquid with a penetrating nauseating odor. Density 0.978 g / cm3. Flash point 68°F. Vapors are heavier than air. Toxic by ingestion and inhalation. Combustion produces toxic oxides of nitrogen.
Liquid
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
Colorless to yellow liquid with a nauseating, fish-like odor.
Description Pyridine, also known as py or azabenzene, belongs to the class of organic compounds known as pyridines and derivatives. Pyridines and derivatives are compounds containing a pyridine ring, which is a six-member aromatic heterocycle which consists of one nitrogen atom and five carbon atoms. Pyridine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). Pyridine has been found throughout most human tissues, and has also been primarily detected in feces. Pyridine is also a parent compound for other transformation products, including but not limited to, 2-pyridylethylamine, 2, 6-dimethylpyridine, and 3-pyridinecarbonitrile. Pyridine is an amine, fishy, and putrid tasting compound that can be found in a number of food items such as tea, pepper (c. annuum), potato, and peppermint. This makes pyridine a potential biomarker for the consumption of these food products.
Pyridine appears as a clear colorless to light yellow liquid with a penetrating nauseating odor. Density 0.978 g / cm3. Flash point 68°F. Vapors are heavier than air. Toxic by ingestion and inhalation. Combustion produces toxic oxides of nitrogen.
Pyridine is a colorless liquid with an unpleasant smell. It can be made from crude coal tar or from other chemicals. Pyridine is used to dissolve other substances. It is also used to make many different products such as medicines, vitamins, food flavorings, paints, dyes, rubber products, adhesives, insecticides, and herbicides. Pyridine can also be formed from the breakdown of many natural materials in the environment.
Related CAS 15598-34-2 (perchlorate)
18820-82-1 (hydrobromide)
32001-55-1 (hydrofluoride)
543-54-4 (monosulfate)
628-13-7 (hydrochloride)
Shelf Life Mixtures with formamide + iodine + sulfur trioxide are storage hazards, releasing carbon dioxide & sulfuric acid.
Solubility greater than or equal to 100 mg/mL at 70.7° F (NTP, 1992)
12.64 M
1000 mg/mL at 25 °C
Miscible with water @ 20 °C
Miscible with ... alcohol, ether, and petroleum ether, oils and many organic liquids.
1000.0 mg/mL
Solubility in water: freely soluble
Miscible
Synonyms monopyridine phosphate
pyridine
pyridine cyanate
pyridine dinitrate
pyridine diphosphate
pyridine disulfate
pyridine hydride
pyridine hydride (2:1)
pyridine hydrochloride
pyridine ion (1-), hydrogen
pyridine ion (1-), lithium salt
pyridine ion (1-), potassium salt
pyridine ion (1-), sodium salt
pyridine ion (2+)
pyridine monohydrate
pyridine monophosphate
pyridine monosulfate
pyridine nitrate
pyridine perbromate, 82Br-labeled
pyridine perchlorate
pyridine perchlorate, 2H-labeled
pyridine phosphate
pyridine phosphate (2:1)
pyridine sulfate
pyridine sulfate (2:1)
pyridine, hydrogen bromide
pyridine, hydrogen fluoride
pyridine, hydrogen iodide
Vapor Density 2.72 (NTP, 1992) (Relative to Air)
0.982 (AIR= 1)
Relative vapor density (air = 1): 2.73
2.72
Vapor Pressure 18 mm Hg at 68 °F ; 20 mm Hg at 77° F (NTP, 1992)
20.80 mmHg
20.8 mm Hg @ 25 °C
Vapor pressure, kPa at 20 °C: 2.0
18 mmHg at 68°F
16 mmHg
PubChem Compound 1049
Last Modified Nov 11 2021
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